Cas no 1071667-99-6 ((2,3-Dimethyl-1H-indol-5-yl)methanol)

• Product Name: (2,3-Dimethyl-1H-indol-5-yl)methanol
• CAS No: 1071667-99-6
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD12028472
• CID: 3159710
• Update Time: 2025-05-19

(2,3-Dimethyl-1H-indol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,3-Dimethyl-1H-indol-5-yl)methanol

• MDL： MFCD12028472
• Inchi： 1S/C11H13NO/c1-7-8(2)12-11-4-3-9(6-13)5-10(7)11/h3-5,12-13H,6H2,1-2H3
• InChI Key： HBGHELSLEZLWLG-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=C(C=1)C(C)=C(C)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

(2,3-Dimethyl-1H-indol-5-yl)methanol Security Information

• HazardClass：IRRITANT

Additional information on (2,3-Dimethyl-1H-indol-5-yl)methanol

Introduction to (2,3-Dimethyl-1H-indol-5-yl)methanol (CAS No. 1071667-99-6)

(2,3-Dimethyl-1H-indol-5-yl)methanol, with the CAS number 1071667-99-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This indole derivative has garnered attention due to its unique structural properties and potential applications in drug development. The indole core, a bicyclic aromatic structure consisting of a benzene ring fused to a pyrrole ring, is well-known for its presence in numerous bioactive natural products and pharmaceutical agents.

The compound’s molecular formula, C₁₂H₁₃N, reflects its composition of carbon, hydrogen, and nitrogen atoms. The presence of two methyl groups at the 2 and 3 positions of the indole ring enhances its steric and electronic properties, making it a versatile scaffold for medicinal chemistry modifications. The hydroxymethyl group at the 5-position provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, indole derivatives have been extensively studied for their pharmacological activities. The structural motif is prevalent in molecules with antimicrobial, anti-inflammatory, and anticancer properties. Specifically, derivatives of 2,3-Dimethyl-1H-indol-5-yl)methanol have shown promise in preclinical studies as potential inhibitors of various enzymes and receptors involved in disease pathways.

One of the most compelling areas of research involving this compound is its role as a precursor in the synthesis of biologically active molecules. Researchers have leveraged its reactive hydroxymethyl group to introduce diverse functional groups, leading to the development of novel analogs with enhanced binding affinity and selectivity. For instance, modifications at the 2 and 3 positions have been explored to optimize interactions with target proteins, demonstrating the compound’s utility in structure-based drug design.

The synthesis of (2,3-Dimethyl-1H-indol-5-yl)methanol typically involves multi-step organic reactions starting from readily available indole precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound’s synthetic accessibility but also underscore its importance in modern organic synthesis.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies have predicted that derivatives of 2,3-Dimethyl-1H-indol-5-yl)methanol could interact with specific binding pockets in biological targets, offering insights into their mechanism of action. These computational approaches complement experimental efforts by providing rapid screening tools for identifying lead compounds.

The pharmacological profile of (2,3-Dimethyl-1H-indol-5-yl)methanol has been investigated in various disease models. Preliminary findings suggest that certain derivatives exhibit significant anti-proliferative effects on cancer cell lines by modulating key signaling pathways. Additionally, their anti-inflammatory properties have been attributed to interactions with cyclooxygenase (COX) enzymes and other inflammatory mediators. Such findings position this compound as a valuable asset in the quest for novel therapeutic agents.

The versatility of (2,3-Dimethyl-1H-indol-5-yl)methanol extends beyond its direct biological activity. Its role as an intermediate in the synthesis of more complex molecules underscores its importance in drug discovery pipelines. By serving as a building block for larger scaffolds, this compound enables chemists to explore new chemical space with potential therapeutic benefits.

In conclusion, (2,3-Dimethyl-1H-indol-5-yl)methanol (CAS No. 1071667-99-6) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for developing novel bioactive molecules. As research continues to uncover new synthetic methodologies and pharmacological insights, this compound is poised to play an increasingly significant role in the discovery and development of next-generation therapeutics.